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Compound of Interest

3,5-Dimethoxy-3'-
Compound Name:

iodobenzophenone
CAS No.: 951892-16-3
Cat. No.: B1359021

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dimethoxy-3'-
iodobenzophenone, a substituted aromatic ketone. Due to its specific isomeric structure,
detailed experimental data is not widely available in public databases. Therefore, this document
compiles information based on established chemical principles, data from closely related
analogs, and well-known synthetic methodologies. The content is intended to serve as a
foundational resource for researchers interested in the synthesis, characterization, and
potential applications of this compound.

Disclaimer: A specific CAS number for 3,5-Dimethoxy-3'-iodobenzophenone could not be
located in publicly accessible databases, suggesting it is a novel or less-studied compound.
The CAS number for the isomeric 3,5-Dimethoxy-2'-iodobenzophenone is 951892-13-0[1].

Physicochemical and Spectral Data
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Quantitative data for the target compound is not available. The following tables summarize its

calculated molecular properties and predicted physicochemical and spectral characteristics

based on its structure and data from analogous compounds.

Table 1: Calculated and Predicted Physicochemical

Properties

Property Value Source | Basis

Molecular Formula C15H1310s3 Calculation

Molecular Weight 368.17 g/mol Calculation

CAS Number Not Found -
Estimation based on related

Predicted Melting Point 110-125 °C iodinated and methoxylated
benzophenones.
Estimation based on related

Predicted Boiling Point > 400 °C high-molecular-weight
aromatic ketones.

Predicted logP ~4.5 Estimation based on structure.

Appearance

Likely off-white to pale yellow

crystalline solid

General property of aromatic

ketones.

Table 2: Predicted Spectral Characteristics
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Spectrum

Predicted Features

1H-NMR

- Aromatic Protons (3,5-dimethoxy ring): Two
signals expected; one doublet for the two
equivalent protons at C2 and C6, and one triplet
for the proton at C4. Chemical shifts influenced
by ortho/para methoxy groups. - Aromatic
Protons (3'-iodo ring): Four distinct signals
expected (doublet, triplet, triplet, doublet) in the
aromatic region, shifted downfield due to the
electron-withdrawing effects of the iodine and
carbonyl groups. - Methoxy Protons: A singlet

integrating to 6H around 3.8-4.0 ppm.

BBC-NMR

- Carbonyl Carbon (C=0): A singlet expected in
the range of 190-200 ppm. - Aromatic Carbons:
Signals for 12 distinct aromatic carbons.
Carbons attached to methoxy groups will be
shifted downfield (150-165 ppm). The carbon
attached to iodine will show a signal at lower

field strength (around 90-100 ppm).

FT-IR (cm™1)

- C=0 Stretch: Strong, characteristic absorption
band around 1650-1670 cm~1,[2] - C-O-C
Stretch (Aryl Ether): Strong bands around 1200-
1300 cm~1 (asymmetric) and 1000-1100 cm™1
(symmetric). - C-I Stretch: Weak to medium
band in the far IR region, typically 500-600
cm~1. - Aromatic C-H Stretch: Bands above
3000 cm™.

UV-Vis (nm)

- TU — TU* transitions: Strong absorption bands
expected around 250-290 nm.[3][4] - n - T*
transition: A weaker, longer-wavelength
absorption band around 330-350 nm,

characteristic of the carbonyl group.[4]

Mass Spec (El)

- Molecular lon (M*): Peak expected at m/z =
368. - Key Fragments: Fragments

corresponding to the loss of iodine (M-127), and
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characteristic benzoyl fragments such as
[CeH3(OCH3)2CO]J* (m/z = 165) and [ICeH4CO]*
(m/z = 233).

Synthesis and Experimental Protocols

While no specific synthesis for 3,5-Dimethoxy-3'-iodobenzophenone is documented,
standard organic chemistry reactions can be employed for its preparation. The most direct and
common method would be the Friedel-Crafts acylation.

Proposed Synthesis: Friedel-Crafts Acylation

This reaction involves the electrophilic aromatic substitution of iodobenzene with 3,5-
dimethoxybenzoyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride
(AICIZ)[5][6][7]- The electrophile is the acylium ion generated from the acyl chloride and the
Lewis acid.
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Starting Materials Reagents & Solvent

3,5-Dimethoxybenzoyl Chloride lodobenzene Dichloromethane (DCM) AICIs (Lewis Acid)

paction Workflow

1. Mix Reactants & Solvent

2. Cool to 0°C

3. Add AICIs Portion-wise !

4. Warm to RT, Stir 12h

5. Quench with ice/HCI

6. Extract with DCM

7. Purify via Chromatography

Final Broduct

3,5-Dimethoxy-3'-iodobenzophenone
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Hypothetical Kinase Signaling Pathway Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3025061
https://www.researchgate.net/publication/12586944_Vibrational_spectra_and_structure_of_benzophenone_and_its_18O_and_d10_labelled_derivatives_An_ab_initio_and_experimental_study
https://www.researchgate.net/publication/26552574_UV_Spectral_Properties_of_Benzophenone_Influence_of_Solvents_and_Substituents
https://www.mdpi.com/1420-3049/5/3/424
https://pubs.rsc.org/en/content/articlelanding/1973/p1/p19730002940
https://pubs.rsc.org/en/content/articlelanding/1973/p1/p19730002940
https://pubs.rsc.org/en/content/articlelanding/1973/p1/p19730002940
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/16%3A_Chemistry_of_Benzene_-_Electrophilic_Aromatic_Substitution/16.03%3A_Alkylation_and_Acylation_of_Aromatic_Rings_-_The_Friedel-Crafts_Reaction
https://www.masterorganicchemistry.com/2018/05/17/friedel-crafts-alkylation-acylation/
https://www.benchchem.com/product/b1359021/docs#an-in-depth-technical-guide-to-3-5-dimethoxy-3-iodobenzophenone
https://www.benchchem.com/product/b1359021/docs#an-in-depth-technical-guide-to-3-5-dimethoxy-3-iodobenzophenone
https://www.benchchem.com/product/b1359021/docs#an-in-depth-technical-guide-to-3-5-dimethoxy-3-iodobenzophenone
https://www.benchchem.com/product/b1359021/docs#an-in-depth-technical-guide-to-3-5-dimethoxy-3-iodobenzophenone
https://www.benchchem.com/product/b1359021?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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